2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde

Catalog No.
S666511
CAS No.
2973-75-3
M.F
C8H6Br2O3
M. Wt
309.94 g/mol
Availability
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2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde

CAS Number

2973-75-3

Product Name

2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde

IUPAC Name

2,3-dibromo-4-hydroxy-5-methoxybenzaldehyde

Molecular Formula

C8H6Br2O3

Molecular Weight

309.94 g/mol

InChI

InChI=1S/C8H6Br2O3/c1-13-5-2-4(3-11)6(9)7(10)8(5)12/h2-3,12H,1H3

InChI Key

WKLKGSHBXNPUDU-UHFFFAOYSA-N

SMILES

COC1=C(C(=C(C(=C1)C=O)Br)Br)O

Canonical SMILES

COC1=C(C(=C(C(=C1)C=O)Br)Br)O

Synthesis and Characterization:

2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde is an organic compound with the molecular formula C₈H₆Br₂O₃ and CAS number 2973-75-3. Several studies have reported methods for its synthesis, often involving the bromination of various starting materials such as vanillin or its derivatives [, ]. Characterization of the synthesized compound typically involves techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and elemental analysis [, ].

Potential Biological Applications:

Research suggests that 2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde may possess various biological activities, making it a potential candidate for further investigation in drug discovery. Studies have reported:

  • Antimicrobial activity: The compound has shown antibacterial and antifungal properties against various pathogens [].
  • Enzyme inhibition: It has been identified as a potential inhibitor of certain enzymes, such as acetylcholinesterase and tyrosinase, which are involved in various physiological processes.
  • Antioxidant activity: Studies suggest that the compound may exhibit antioxidant properties, potentially offering protection against oxidative stress.

XLogP3

2.4

Wikipedia

2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde

Dates

Modify: 2023-08-15

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